crambescin B
crambescin B
Brand Name:
Vulcanchem
CAS No.:
132210-63-0
VCID:
VC0163391
InChI:
InChI=1S/C25H48N6O3/c1-2-3-4-5-6-8-11-15-20-21(25(16-14-19-34-25)31-24(28)30-20)22(32)33-18-13-10-7-9-12-17-29-23(26)27/h20-21H,2-19H2,1H3,(H4,26,27,29)(H3,28,30,31)/t20-,21-,25?/m0/s1
SMILES:
CCCCCCCCCC1C(C2(CCCO2)NC(=N1)N)C(=O)OCCCCCCCN=C(N)N
Molecular Formula:
C25H48N6O3
Molecular Weight:
480.7 g/mol
crambescin B
CAS No.: 132210-63-0
Main Products
VCID: VC0163391
Molecular Formula: C25H48N6O3
Molecular Weight: 480.7 g/mol
| CAS No. | 132210-63-0 |
|---|---|
| Product Name | crambescin B |
| Molecular Formula | C25H48N6O3 |
| Molecular Weight | 480.7 g/mol |
| IUPAC Name | 7-(diaminomethylideneamino)heptyl (6R,7S)-9-amino-7-nonyl-1-oxa-8,10-diazaspiro[4.5]dec-8-ene-6-carboxylate |
| Standard InChI | InChI=1S/C25H48N6O3/c1-2-3-4-5-6-8-11-15-20-21(25(16-14-19-34-25)31-24(28)30-20)22(32)33-18-13-10-7-9-12-17-29-23(26)27/h20-21H,2-19H2,1H3,(H4,26,27,29)(H3,28,30,31)/t20-,21-,25?/m0/s1 |
| Standard InChIKey | WKQBILXUHOSLDZ-ZLTNKZLJSA-N |
| Isomeric SMILES | CCCCCCCCC[C@H]1[C@H](C2(CCCO2)NC(=N1)N)C(=O)OCCCCCCCN=C(N)N |
| SMILES | CCCCCCCCCC1C(C2(CCCO2)NC(=N1)N)C(=O)OCCCCCCCN=C(N)N |
| Canonical SMILES | CCCCCCCCCC1C(C2(CCCO2)NC(=N1)N)C(=O)OCCCCCCCN=C(N)N |
| Synonyms | crambescin B crambescin B carboxylic acid |
| PubChem Compound | 131495 |
| Last Modified | Nov 11 2021 |
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